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Compound of Interest

Compound Name: Trimethyl(phenoxy)silane

Cat. No.: B075037

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and storage protocols for
trimethyl(phenoxy)silane (CAS No. 1529-17-5). The information is intended to support

laboratory and research and development activities by promoting safe practices and ensuring
regulatory compliance.

Chemical and Physical Properties

Trimethyl(phenoxy)silane is a flammable liquid that requires careful handling to prevent
ignition and exposure.[1][2][3] Its key physical and chemical properties are summarized below.
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Property Value Source
Molecular Formula CoH140Si [1]

Molecular Weight 166.29 g/mol [1]
Appearance Colorless liquid [1]

Density 0.92 g/mL at 25°C [1]

Flash Point 41°C (105.8°F) - closed cup [1][2]

Boiling Point 81°C at 23 mmHg ChemicalBook
Melting Point -55°C ECHEMI
Vapor Pressure 2.67 mmHg at 25°C ECHEMI

Hydrolytic Sensitivity

Reacts slowly with

moisture/water

ChemicalBook

Hazard Identification and Classification

Trimethyl(phenoxy)silane is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).[3][4]

Hazard Class Category GHS Code Hazard Statement
o Flammable liquid and
Flammable Liquids 3 H226
vapor
Skin
) o 2 H315 Causes skin irritation
Corrosion/Irritation
Serious Eye Causes serious eye
o 2A H319 L
Damage/Eye Irritation irritation
Specific Target Organ ]
- . May cause respiratory
Toxicity (Single 3 H335 T
irritation
Exposure)
NFPA 704 Diamond:[5]
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Health (Blue): 2 - Intense or continued but not chronic exposure could cause temporary
incapacitation or possible residual injury.

Flammability (Red): 2 - Must be moderately heated or exposed to relatively high ambient
temperature before ignition can occur.

Instability (Yellow): 1 - Normally stable, but can become unstable at elevated temperatures
and pressures.

Special (White): None

Safe Handling Protocols

Adherence to strict handling protocols is essential to minimize risks associated with

trimethyl(phenoxy)silane.

Engineering Controls

Work in a well-ventilated area, preferably within a chemical fume hood.[3]
Use explosion-proof electrical, ventilating, and lighting equipment.[3]

Ensure that emergency eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling trimethyl(phenoxy)silane:[1][3]

Eye Protection: Chemical safety goggles and a face shield.[1]
Hand Protection: Chemical-resistant gloves (e.g., Nitrile rubber).
Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes.

Respiratory Protection: If working outside of a fume hood or if vapor concentrations are high,
use a respirator with an appropriate organic vapor cartridge (e.g., type ABEK (EN14387)
respirator filter).[1]
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Required PPE:
- Safety Goggles & Face Shield

- Chemical-Resistant Gloves
- Flame-Retardant Lab Coat
- Respirator (Organic Vapor Cartridge)

: : ! Is work performed in a
Handling Trimethyl(phenoxy)silane? TR e e (e

Required PPE:
Yes - Safety Goggles & Face Shield

- Chemical-Resistant Gloves
- Flame-Retardant Lab Coat

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Selection Workflow.

General Handling Practices

e Avoid contact with skin and eyes.[3][5]

» Avoid inhalation of vapor or mist.[5]

o Keep away from heat, sparks, open flames, and other ignition sources.[3]

o Use non-sparking tools.[3]

e Ground and bond containers and receiving equipment to prevent static discharge.[3]

» Wash hands thoroughly after handling.[3]

Storage Requirements

Proper storage is critical to maintaining the stability and safety of trimethyl(phenoxy)silane.
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

» Keep away from heat and sources of ignition.[5]
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» Store away from incompatible materials such as oxidizing agents.

e The storage area should be designated for flammable liquids.

Emergency and First Aid Procedures

In the event of an emergency, follow these procedures:

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, administer oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove all contaminated clothing.
Rinse the affected skin with plenty of water for
at least 15 minutes. Seek medical attention if

irritation persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting upper and lower
eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Accidental Release Measures

In case of a spill, follow these steps:

e Evacuate: Immediately evacuate personnel from the spill area.

o Ventilate: Ensure adequate ventilation.

» Eliminate Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot

surfaces).[3][5]
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o Containment: Contain the spillage using non-combustible absorbent materials such as sand,
earth, or vermiculite.[5]

o Collection: Collect the absorbed material and place it in a suitable, closed container for
disposal.[5]

e Personal Protection: Wear appropriate PPE, including respiratory protection, during cleanup.
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Caption: Accidental Spill Response Workflow.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

¢ Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of
ignition and flash back.[5]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5]

Experimental Protocol: Flash Point Determination

While the specific method used for the cited flash point of 41°C is not publicly available, a
standard method for determining the flash point of a flammable liquid is the Pensky-Martens
Closed Cup test.

Objective

To determine the lowest temperature at which the vapors of trimethyl(phenoxy)silane will
ignite when an ignition source is introduced.

Apparatus

o Pensky-Martens closed-cup flash point tester (conforming to ASTM D93 standards)
o Thermometer with a range appropriate for the expected flash point
e Heating source

e Stirrer

Methodology

o Sample Preparation: Ensure the sample of trimethyl(phenoxy)silane is free of water and
other impurities.
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Apparatus Setup:

o

Clean and dry the test cup thoroughly.

[¢]

Pour the sample into the test cup to the marked filling line.

o

Place the lid on the cup, ensuring a tight seal.

[e]

Insert the thermometer into its designated port.
Heating and Stirring:
o Begin heating the sample at a slow, constant rate (typically 1-2°C per minute).

o Stir the sample continuously at a specified speed to ensure uniform temperature
distribution.

Ignition Test:

o As the sample temperature approaches the expected flash point, apply the test flame by
dipping it into the vapor space of the cup at regular temperature intervals (e.g., every 1°C).

o The test flame should be applied for a specified duration (typically 1 second).
Flash Point Determination:

o The flash point is the lowest temperature at which the application of the test flame causes
the vapors above the liquid to ignite with a distinct flash inside the cup.

Recording: Record the temperature at which the flash occurs.

Post-Test: Safely extinguish the test flame and allow the apparatus to cool before cleaning.
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Caption: General Experimental Workflow for Flash Point Determination.
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Disposal Considerations

Dispose of trimethyl(phenoxy)silane and any contaminated materials in accordance with
local, state, and federal regulations. Do not allow the product to enter drains or waterways.[5] It
should be treated as hazardous waste and handled by a licensed disposal company.

Toxicological Information

Currently, there is no specific quantitative toxicological data (e.g., LD50 or LC50) available for
trimethyl(phenoxy)silane in the public domain. The primary known toxicological effects are:

 Skin Irritation: Causes skin irritation upon contact.[3][4]
o Eye Irritation: Causes serious eye irritation.[3][4]
» Respiratory Irritation: May cause irritation to the respiratory tract if vapors are inhaled.[3][4]

Given the lack of comprehensive toxicological data, it is prudent to handle this chemical with a
high degree of caution and to minimize all potential routes of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. echemi.com [echemi.com]

e 2. N XFIL(T7 T/ F) T 97% | Sigma-Aldrich [sigmaaldrich.com]
o 3. researchgate.net [researchgate.net]

e 4. gesamp.org [gesamp.org]

o 5. Trimethyl(phenoxy)silane - Safety Data Sheet [chemicalbook.com]

 To cite this document: BenchChem. [In-Depth Technical Guide: Safety, Handling, and
Storage of Trimethyl(phenoxy)silane]. BenchChem, [2026]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b075037?utm_src=pdf-body
https://www.chemicalbook.com/msds/Trimethyl-phenoxy-silane.htm
https://www.benchchem.com/product/b075037?utm_src=pdf-body
https://www.researchgate.net/figure/IR-Spectrum-of-Trimethylphenylsilane_fig4_282413694
http://www.gesamp.org/site/assets/files/1206/review-of-potentially-harmful-substances-organosilicon-compounds-silanes-and-siloxanes-en.pdf
https://www.researchgate.net/figure/IR-Spectrum-of-Trimethylphenylsilane_fig4_282413694
http://www.gesamp.org/site/assets/files/1206/review-of-potentially-harmful-substances-organosilicon-compounds-silanes-and-siloxanes-en.pdf
https://www.researchgate.net/figure/IR-Spectrum-of-Trimethylphenylsilane_fig4_282413694
http://www.gesamp.org/site/assets/files/1206/review-of-potentially-harmful-substances-organosilicon-compounds-silanes-and-siloxanes-en.pdf
https://www.benchchem.com/product/b075037?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/phenoxytrimethylsilane-pid_Seven11263.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/380415
https://www.researchgate.net/figure/IR-Spectrum-of-Trimethylphenylsilane_fig4_282413694
http://www.gesamp.org/site/assets/files/1206/review-of-potentially-harmful-substances-organosilicon-compounds-silanes-and-siloxanes-en.pdf
https://www.chemicalbook.com/msds/Trimethyl-phenoxy-silane.htm
https://www.benchchem.com/product/b075037#safety-handling-and-storage-protocols-for-trimethyl-phenoxy-silane
https://www.benchchem.com/product/b075037#safety-handling-and-storage-protocols-for-trimethyl-phenoxy-silane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b075037#safety-handling-and-storage-protocols-for-
trimethyl-phenoxy-silane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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